4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C22H21N5O4S2/c1-2-31-17-7-10-19-20(15-17)32-22(25-19)26-21(28)16-5-8-18(9-6-16)33(29,30)27(13-3-11-23)14-4-12-24/h5-10,15H,2-4,13-14H2,1H3,(H,25,26,28)
• InChI Key: PGJBJVMVCVOTPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N
• Molecular Formula: C22H21N5O4S2
• Molecular Weight: 483.6 g/mol

Description

4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide is a chemical compound with a wide range of potential applications in various fields of research and industry. The molecular formula is C27H32N6O4S2 and the average mass is 568.711 Da.

Scientific Research Applications

Carbonic Anhydrase Inhibitors

• Compounds similar to 4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide have been studied for their inhibitory effects on carbonic anhydrase isoenzymes. These inhibitors, including aromatic sulfonamides, show different activities against various isoenzymes, highlighting their potential in medical research and therapy (Supuran, Maresca, Gregáň, & Remko, 2013).

Crystallization Studies

• Similar compounds have been used in crystallization studies to investigate their effects on the formation of polymorphs in certain chemicals. This research is crucial in understanding the crystallization process, which has implications in pharmaceuticals and material science (Lawrence, McAuliffe, & Moynihan, 2010).

Novel Synthesis Applications

• Research into the synthesis of novel compounds using benzothiazoles demonstrates the versatility of these compounds in creating new materials with potential applications in various fields, including pharmacology and industrial chemistry (Ulus, Aday, Tanc, Supuran, & Kaya, 2016).

Antimicrobial and Anticancer Agents

• Studies have also focused on the synthesis of derivatives of similar compounds for their potential as antimicrobial and anticancer agents. This area of research is particularly promising for developing new treatments for various diseases (Al-blewi, Almehmadi, Aouad, Bardaweel, Sahu, Messali, Rezki, & El Ashry, 2018).

Corrosion Inhibition

• Benzothiazole derivatives are studied for their role as corrosion inhibitors, which is important in the maintenance of metal structures and machinery. Their effectiveness in different environments can be crucial for industrial applications (Suhasaria, Murmu, Satpati, Banerjee, & Sukul, 2020).

Fluorescent Probes

• Benzothiazole-based compounds have been developed as fluorescent probes for applications such as cysteine detection. These probes can be used in biochemical research and medical diagnostics (Yu, Xu, Zhang, Wang, & Jiang, 2018).